
Comparative Analysis: Maxon™ (Polyglyconate)
Suture in Surgical Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Maxon

Cat. No.: B1196451 Get Quote

In the realm of surgical practice, the choice of suture material is critical to ensure optimal

wound healing and patient outcomes. This guide provides a detailed comparison of Maxon™

sutures, a monofilament absorbable suture made of polyglyconate, with the standard of care in

various surgical applications. The information presented is intended for researchers, scientists,

and drug development professionals interested in the performance characteristics of

biomaterials in in vivo environments.

Introduction to Maxon™ Sutures
Maxon™ is a synthetic absorbable suture composed of a copolymer of glycolic acid and

trimethylene carbonate[1][2]. Its monofilament construction provides a smooth passage through

tissue, and it is indicated for general soft tissue approximation and/or ligation[1][2][3]. The

absorption of Maxon™ sutures occurs through hydrolysis, where the polymer is broken down

and subsequently metabolized by the body[2][4]. This process elicits a minimal acute

inflammatory reaction in the tissues[2][4].

Performance Data: Maxon™ vs. Standard of Care
The performance of Maxon™ sutures is often benchmarked against other absorbable sutures,

which represent the standard of care in many surgical procedures. A common comparator is

PDS™ (polydioxanone), another monofilament absorbable suture.

Table 1: Tensile Strength Retention (In-Vivo)
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Time Post-Implantation
Maxon™ (% of Original
Strength Remaining)

PDS™ (% of Original
Strength Remaining)

1 Week ~80%[1][2][4] -

2 Weeks ~75%[1][2][4] -

3 Weeks ~65%[1][2][4] -

4 Weeks ~50%[1][2][4] -

6 Weeks ~25%[1][2][4] -

Up to 49 days Measurable Tensile Strength[5] -

Up to 80 days - Measurable Tensile Strength[5]

Note: Direct comparative tensile strength data for PDS™ at the same time points was not

available in the provided search results. However, it is noted that the tensile strength for PDS

was measurable for a longer period (65-80 days) compared to Maxon™ (42-49 days)[5].

Table 2: Absorption Profile

Suture Material
Time to Minimal
Absorption

Time to Essential
Completion of Absorption

Maxon™ ~60 days[1][2][4] ~6 months[1][4]

PDS™ - 180-240 days[5]

Experimental Protocols
The data presented above are derived from in-vivo studies, typically involving animal models.

While specific, detailed protocols from the manufacturers are proprietary, a general

methodology for assessing suture performance can be outlined based on standard practices in

biomaterial research.

General Protocol for In-Vivo Suture Performance Assessment:

Animal Model: Healthy, adult rats are commonly used for in-vivo suture studies[5].
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Implantation: Sutures of a specific size are implanted in various tissues, such as muscle or

subcutaneous layers.

Explantation: At predetermined time points (e.g., 1, 2, 3, 4, 6 weeks), the implanted sutures

and surrounding tissue are explanted.

Tensile Strength Testing: The explanted sutures are subjected to tensiometry to measure

their breaking strength. The results are typically expressed as a percentage of the original,

pre-implantation tensile strength.

Histological Analysis: The tissue surrounding the suture is histologically examined to assess

the inflammatory response and the degree of suture absorption. This involves fixing the

tissue, sectioning it, staining it (e.g., with Hematoxylin and Eosin), and examining it under a

microscope.

Absorption Profile Determination: The rate of mass loss of the suture material over time is

determined through various analytical techniques, which may include gravimetric analysis or

gel permeation chromatography of the explanted sutures.

Visualizing the Mechanism of Action
The primary mechanism of degradation for Maxon™ sutures is hydrolysis. The following

diagram illustrates the workflow of suture degradation and its impact on wound healing.
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Caption: Workflow of Maxon™ suture degradation and its role in wound healing.

The following diagram illustrates the chemical process of hydrolytic degradation of

polyglyconate sutures.
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Caption: Hydrolytic degradation pathway of polyglyconate sutures.

Conclusion
Maxon™ synthetic absorbable sutures demonstrate a predictable degradation profile and

tensile strength retention that supports wound healing in the initial, critical stages. Its

performance, particularly in terms of handling and knot security, has been noted as favorable in

certain applications[5]. The choice between Maxon™ and other sutures like PDS™ will depend

on the specific clinical scenario, the required duration of wound support, and the surgeon's

preference. The data indicates that PDS™ may offer a longer period of tensile strength, which
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could be advantageous in wounds that heal more slowly. Conversely, the handling

characteristics of Maxon™ may be preferred in other situations[5]. Researchers and clinicians

should consider these performance characteristics when selecting the most appropriate suture

material for their specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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